Cas no 1805166-27-1 (2-(Difluoromethyl)-3,5-dimethoxypyridine)

• Product Name: 2-(Difluoromethyl)-3,5-dimethoxypyridine
• CAS No: 1805166-27-1
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4845832
• Update Time: 2025-05-25

2-(Difluoromethyl)-3,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,5-dimethoxypyridine

• Inchi： 1S/C8H9F2NO2/c1-12-5-3-6(13-2)7(8(9)10)11-4-5/h3-4,8H,1-2H3
• InChI Key： USWMTIGGNPMPRT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 1.4
• Topological Polar Surface Area: 31.4

Additional information on 2-(Difluoromethyl)-3,5-dimethoxypyridine

Introduction to 2-(Difluoromethyl)-3,5-dimethoxypyridine (CAS No. 1805166-27-1)

The compound 2-(Difluoromethyl)-3,5-dimethoxypyridine, identified by the CAS registry number CAS No. 1805166-27-1, is a synthetic organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of difluoromethyl and methoxy groups introduces interesting electronic and steric properties, making it a valuable molecule for research and development in fields such as agrochemistry, pharmaceuticals, and materials science.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3,5-dimethoxypyridine as a precursor for the synthesis of bioactive compounds. Its structure allows for easy functionalization, enabling chemists to explore its role in drug design and agrochemical development. The difluoromethyl group imparts a degree of electron-withdrawing character, which can influence the reactivity and selectivity of the molecule in various reactions.

In terms of synthesis, researchers have developed efficient methods to prepare CAS No. 1805166-27-1. One notable approach involves the coupling reaction of pyridine derivatives with difluoroalkyl halides under specific catalytic conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production if required.

The physical properties of 2-(Difluoromethyl)-3,5-dimethoxypyridine have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies reveal that the compound exists as a crystalline solid with a melting point of approximately 140°C under standard conditions.

One of the most promising applications of this compound lies in its potential as an agrochemical agent. Preliminary bioassays indicate that it exhibits moderate activity against certain plant pathogens, suggesting its potential use as a fungicide or herbicide. Further research is ongoing to evaluate its efficacy under field conditions and to assess its environmental impact.

In the pharmaceutical sector, CAS No. 1805166-27-1 has shown promise as an intermediate in the synthesis of novel drug candidates targeting various therapeutic areas such as oncology and infectious diseases. Its ability to act as a scaffold for further functionalization makes it a valuable tool in drug discovery programs.

The environmental fate and toxicity of 2-(Difluoromethyl)-3,5-dimethoxypyridine have also been investigated to ensure its safe use in commercial applications. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 7 days in aqueous environments.

In conclusion, CAS No. 1805166-27-1, or 2-(Difluoromethyl)-3,5-dimethoxypyridine, represents a versatile compound with significant potential across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as an important molecule for future research and development efforts.